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Compound of Interest

Compound Name: CM05

Cat. No.: B15609851 Get Quote

The term "CM05" is utilized across a wide array of disciplines and products, leading to

significant ambiguity when seeking specific safety and handling guidelines. An in-depth review

of publicly available documentation reveals that "CM05" does not refer to a singular, universally

recognized substance within the scientific community. Instead, the designation is applied to

items ranging from clinical bacterial strains and construction materials to internal company

document codes.

For researchers, scientists, and drug development professionals, the most pertinent reference

to "CM05" in the available literature appears to be in the context of a clinical strain of

Methicillin-resistant Staphylococcus aureus (MRSA). This guide will therefore focus on the

limited information available regarding this bacterial strain, while acknowledging that a

comprehensive safety and handling document in the traditional sense for a chemical compound

or therapeutic agent is not possible based on current information. Other documented uses of

"CM05" include designations for cargo operations, basic life support policies, tile products,

concrete masonry manuals, research grants, capacitor series, and contractor safety files.

MRSA Strain CM05: A Focus on a Clinically Relevant
Isolate
The designation "CM05" has been used to identify a specific clinical isolate of MRSA. This

strain has been utilized in research to understand antibiotic resistance mechanisms. Handling

of this strain should follow standard biosafety practices for Hazard Group 2 organisms.
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Experimental Protocols:

While specific safety and handling protocols for the CM05 strain are not detailed in the

provided literature, some experimental procedures involving this strain have been described.

One study outlines the cloning of a segment of the CM05 chromosome.[1] The general

workflow for such a procedure is as follows:

Cloning of erm(B)-cfr cassette from CM05

Isolate Genomic DNA
from MRSA Strain CM05

Digest DNA with
EcoRI and HindIII

Ligate CM05 DNA segment
into pBR322 vector

Prepare pBR322 vector
Transform E. coli with

recombinant plasmid (pMS1)

Subclone HindIII-XbaI fragment
into pLI50 shuttle vector

to create pMS2

Click to download full resolution via product page

Fig. 1: General workflow for cloning a genomic fragment from MRSA strain CM05.

Another study investigated the susceptibility of the CM05 MRSA strain to repurposed

antibacterial agents like thiram and disulfiram.[2] The primary experimental method cited is

broth microdilution for susceptibility testing.

Quantitative Data:

The available literature does not provide quantitative toxicology data for the CM05 MRSA

strain. However, one study presents Minimum Inhibitory Concentration (MIC) data for thiram

and disulfiram against this strain.

Compound Organism MIC Range (µg/ml)

Thiram MRSA (including strain CM05) 2 to 8

Disulfiram MRSA (including strain CM05) 8 to 32

Table 1: In vitro susceptibility of S. aureus, including strain CM05, to thiram and disulfiram.[2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b15609851?utm_src=pdf-body
https://www.benchchem.com/product/b15609851?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC2346656/
https://www.benchchem.com/product/b15609851?utm_src=pdf-body-img
https://www.benchchem.com/product/b15609851?utm_src=pdf-body
https://www.benchchem.com/product/b15609851?utm_src=pdf-body
https://journals.asm.org/doi/10.1128/aac.00898-17
https://www.benchchem.com/product/b15609851?utm_src=pdf-body
https://www.benchchem.com/product/b15609851?utm_src=pdf-body
https://journals.asm.org/doi/10.1128/aac.00898-17
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15609851?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safety and Handling:

Standard laboratory practices for handling MRSA (a BSL-2 pathogen) should be strictly

followed. This includes the use of personal protective equipment (PPE), working in a biological

safety cabinet, and proper decontamination of surfaces and waste.

Other Mentions of "CM05"
It is crucial to be aware of the other contexts in which "CM05" is used to avoid confusion.

Cargo Operations: A "CM 05 Cargo Operations Toolbox Talk Form" indicates its use in the

shipping and logistics industry for safety briefings.[3]

Healthcare Policy: A "CM05 Basic Life Support Policy" is referenced within a set of care

management policies.[4]

Building Materials: "BLANC CM05" is a product name for a porcelain tile, with its own set of

safety data related to crystalline silica exposure during cutting.[5] The Concrete Masonry

Association of Australia also lists a "CM05 – Breeze Block Manual".[6]

Research Funding: A grant designated "CM05" from the University of Buenos Aires was used

to fund research on nonalcoholic fatty liver disease.[7]

Conclusion:

The term "CM05" is not a unique identifier for a single chemical or biological agent for which a

standard, in-depth technical safety guide can be developed. The most relevant scientific

context points to a clinical MRSA strain. Researchers and drug development professionals

working with any substance or organism designated "CM05" must first identify the specific

nature of the material from its source to ascertain the correct safety and handling procedures.

The information provided here is based on limited public data and should not be considered a

comprehensive safety and handling guide.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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